Cas no 106261-52-3 (Benzoic acid, 4-[(hexahydro-1(2H)-azocinyl)methyl]-)
106261-52-3 structure
Product Name:Benzoic acid, 4-[(hexahydro-1(2H)-azocinyl)methyl]-
CAS No:106261-52-3
MF:C15H21NO2
MW:247.33274435997
CID:1177033
Update Time:2024-08-05
Benzoic acid, 4-[(hexahydro-1(2H)-azocinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(hexahydro-1(2H)-azocinyl)methyl]-
- 4-(azocan-1-ylmethyl)benzoic acid
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- Inchi: 1S/C15H21NO2/c17-15(18)14-8-6-13(7-9-14)12-16-10-4-2-1-3-5-11-16/h6-9H,1-5,10-12H2,(H,17,18)
- InChI Key: RZBGIUDARKWDFT-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(CN2CCCCCCC2)C=C1
Computed Properties
- Exact Mass: 247.15733
Experimental Properties
- Density: 1.105±0.06 g/cm3(Predicted)
- Boiling Point: 386.8±25.0 °C(Predicted)
- PSA: 40.54
- pka: 4.03±0.10(Predicted)
Benzoic acid, 4-[(hexahydro-1(2H)-azocinyl)methyl]- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Wan Lab Chip, 2020,20, 4528-4538
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